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Compound of Interest

Compound Name: CLK8

Cat. No.: B2986779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CLK8 is a small molecule inhibitor that targets the core circadian clock protein CLOCK

(Circadian Locomotor Output Cycles Kaput). It functions by disrupting the heterodimerization of

CLOCK with its binding partner BMAL1, which is a critical step in the transcriptional-

translational feedback loop that drives circadian rhythms.[1][2] This disruption leads to an

alteration of the circadian amplitude, making CLK8 a valuable tool for research into circadian-

related disorders.[1] This document provides detailed information on the solubility and stability

of CLK8 in common laboratory solvents and cell culture media, along with protocols for its

preparation and use in cell-based assays.

Physicochemical Properties
Property Value Source

Molecular Formula C₂₉H₂₆N₂O₆ [2]

Molecular Weight 498.53 g/mol [2]

Appearance White to off-white solid N/A

Solubility
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CLK8 exhibits good solubility in dimethyl sulfoxide (DMSO), a common solvent for preparing

stock solutions of small molecules for in vitro studies.

Solvent Concentration Comments Source

DMSO
≥ 50 mg/mL (100.29

mM)

May require

sonication to fully

dissolve.

N/A

Note: It is crucial to use anhydrous, high-quality DMSO to ensure maximum solubility and

prevent precipitation of the compound.

Stability
Stock Solution Stability:

CLK8 stock solutions in DMSO are stable for extended periods when stored under appropriate

conditions.

Storage
Temperature

Duration Comments Source

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

N/A

-80°C 6 months
Recommended for

long-term storage.
N/A

Stability in Culture Media:

The stability of CLK8 in aqueous solutions, including cell culture media such as Dulbecco's

Modified Eagle Medium (DMEM) and RPMI-1640, is a critical factor for ensuring consistent

results in cell-based assays. While specific, long-term stability data for CLK8 in these media is

not extensively published, it is generally recommended to prepare fresh working solutions from

DMSO stocks for each experiment. The following protocol is provided for researchers to assess

the stability of CLK8 in their specific culture medium and experimental conditions.
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Experimental Protocols
Protocol 1: Preparation of CLK8 Stock Solution
Materials:

CLK8 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Aseptically weigh the desired amount of CLK8 powder in a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

Vortex the solution vigorously for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath sonicator.

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of CLK8 Working Solution in
Culture Media
Materials:

CLK8 DMSO stock solution (from Protocol 1)
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Pre-warmed, complete cell culture medium (e.g., DMEM or RPMI with serum and

supplements)

Sterile conical tubes

Procedure:

Thaw a single aliquot of the CLK8 DMSO stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your cell culture experiment. Note: The final concentration of DMSO in the culture medium

should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

In a sterile conical tube, add the required volume of pre-warmed complete culture medium.

While gently vortexing or swirling the medium, add the calculated volume of the CLK8
DMSO stock solution dropwise to ensure rapid and even dispersion.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, consider

preparing a more dilute stock solution or a serial dilution.

Use the freshly prepared working solution immediately for your cell-based assay.

Protocol 3: Assessing the Stability of CLK8 in Cell
Culture Media (Recommended)
This protocol provides a framework for determining the stability of CLK8 in your specific cell

culture medium over a typical experiment duration.

Materials:

CLK8 working solution in your chosen culture medium (prepared as in Protocol 2)

Incubator (37°C, 5% CO₂)

High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18)

or another appropriate analytical method.
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Control samples (culture medium with DMSO vehicle only)

Procedure:

Prepare a sufficient volume of the CLK8 working solution at the highest concentration you

plan to use in your experiments.

Prepare a control sample of the same culture medium containing the same final

concentration of DMSO without CLK8.

Aliquot the CLK8 working solution and the control solution into sterile tubes for each time

point to be tested (e.g., 0, 2, 4, 8, 24, 48 hours).

Immediately analyze the "time 0" samples using HPLC or another suitable analytical method

to determine the initial concentration and purity of CLK8.

Incubate the remaining aliquots under standard cell culture conditions (37°C, 5% CO₂).

At each subsequent time point, remove one aliquot of the CLK8 working solution and one

control aliquot from the incubator.

Analyze the samples by HPLC to determine the concentration of intact CLK8 remaining.

Compare the peak area of CLK8 at each time point to the peak area at time 0.

Analyze the control samples to ensure that no interfering peaks appear from the degradation

of media components.

Plot the percentage of CLK8 remaining versus time to determine its stability profile in the

culture medium.

Visualization of CLK8 Mechanism of Action
The following diagrams illustrate the signaling pathway affected by CLK8 and a general

workflow for its application in cell-based assays.
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Caption: CLK8 inhibits the CLOCK-BMAL1 interaction and nuclear translocation.
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Caption: General workflow for using CLK8 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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